Cas no 2093152-88-4 (N-Boc-N-bis(PEG4-acid))
N-Boc-N-bis(PEG4-acid) Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-N-bis(PEG4-acid)
- Acid-apeg8-acid n-boc
- 3,6,9,12,18,21,24,27-Octaoxa-15-azanonacosane-1,15,29-tricarboxylic acid, 15-(1,1-dimethylethyl) ester
- BP-23482
- CS-0114899
- AKOS040743648
- 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- SCHEMBL24340623
- DA-50162
- HY-140540
- 1-(19-carboxy-2,2-dimethyl-4-oxo-3,8,11,14,17-pentaoxa-5-azanonadecan-5-yl)-3,6,9,12-tetraoxapentadecan-15-oic acid
- MS-30722
- C70112
- 2093152-88-4
- Acid-apeg8-acidn-boc
-
- Inchi: 1S/C27H51NO14/c1-27(2,3)42-26(33)28(6-10-36-14-18-40-22-20-38-16-12-34-8-4-24(29)30)7-11-37-15-19-41-23-21-39-17-13-35-9-5-25(31)32/h4-23H2,1-3H3,(H,29,30)(H,31,32)
- InChI Key: FKLCISHEONZNFI-UHFFFAOYSA-N
- SMILES: C(C(O)=O)COCCOCCOCCOCCN(C(OC(C)(C)C)=O)CCOCCOCCOCCOCCC(O)=O
Computed Properties
- Exact Mass: 613.33095530g/mol
- Monoisotopic Mass: 613.33095530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 42
- Rotatable Bond Count: 32
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 178Ų
N-Boc-N-bis(PEG4-acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23482-500mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | 98% | 500mg |
9690CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23482-250mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | 98% | 250mg |
5557CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23482-1g |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | 98% | 1g |
13965CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-6-100mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | >95.00% | 100mg |
¥1860.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-6-250mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | >95.00% | 250mg |
¥3660.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBP-6-500mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | >95.00% | 500mg |
¥5940.0 | 2023-09-19 | |
| MedChemExpress | HY-140540-50mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | ≥97.0% | 50mg |
¥1200 | 2024-07-20 | |
| MedChemExpress | HY-140540-100mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | ≥97.0% | 100mg |
¥2000 | 2024-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A936416-1g |
Acid-apeg8-acid n-boc |
2093152-88-4 | 95% | 1g |
¥10,760.40 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23482-500mg |
N-Boc-N-bis(PEG4-acid) |
2093152-88-4 | 98% | 500mg |
9690.0CNY | 2021-07-14 |
N-Boc-N-bis(PEG4-acid) Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-Boc-N-bis(PEG4-acid)
Comprehensive Overview of N-Boc-N-bis(PEG4-acid) (CAS No. 2093152-88-4): Properties, Applications, and Innovations
The compound N-Boc-N-bis(PEG4-acid) (CAS No. 2093152-88-4) is a highly specialized PEGylated derivative widely utilized in pharmaceutical research, bioconjugation, and material science. Its unique structure, featuring a Boc-protected amine and dual PEG4-acid chains, makes it a versatile building block for drug delivery systems, biocompatible coatings, and targeted therapeutics. This article delves into its molecular characteristics, cutting-edge applications, and relevance to trending topics like ADC (Antibody-Drug Conjugates) and sustainable chemistry.
With the rise of precision medicine, researchers increasingly seek PEG-based linkers like N-Boc-N-bis(PEG4-acid) to enhance solubility and reduce immunogenicity in biologics. Its CAS No. 2093152-88-4 is frequently queried in databases such as PubChem and Reaxys, reflecting its growing importance. The compound’s hydrophilic PEG spacers and carboxylic acid termini enable facile conjugation with amines or hydroxyl groups, aligning with demands for modular click chemistry platforms.
In the context of green chemistry, N-Boc-N-bis(PEG4-acid) stands out due to its potential in reducing organic solvent use during synthesis. Its PEG4 moiety improves aqueous compatibility, addressing industry shifts toward water-based formulations. Moreover, its role in nanoparticle functionalization resonates with the booming interest in nanomedicine and theranostics, as evidenced by surging PubMed citations.
From a commercial perspective, suppliers often highlight N-Boc-N-bis(PEG4-acid)’s high purity (>95%) and stability under inert conditions, critical for GMP-grade applications. Its dual-acid design allows for multivalent ligand attachment, a feature exploited in CAR-T cell therapies and biosensor development. These attributes position it as a key player in answering frequent search queries like "PEG linker for ADC optimization" or "Boc-protected PEG acids".
Future directions for CAS No. 2093152-88-4 include explorations in 3D bioprinting and AI-driven drug formulation, where its tunable hydrophilicity could revolutionize scaffold design. As regulatory agencies emphasize excipient safety, the compound’s well-documented toxicological profile further boosts its adoption. This synergy of innovation and compliance ensures N-Boc-N-bis(PEG4-acid) remains at the forefront of life sciences advancements.
2093152-88-4 (N-Boc-N-bis(PEG4-acid)) Related Products
- 2093152-87-3(N-(Boc-PEG5)-N-bis(PEG4-acid))
- 756525-91-4(Boc-NH-PEG4-CH2CH2COOH)
- 882847-13-4(Boc-NH-PEG6-CH2CH2COOH)
- 2112737-17-2(N-(Boc-PEG4)-NH-PEG4-NH-Boc)
- 187848-68-6(t-Boc-N-amido-PEG24-acid)
- 1365655-91-9(Boc-NH-PEG2-CH2CH2COOH)
- 1260431-01-3(N-methyl-N-(t-Boc)-PEG4-acid)
- 2093152-78-2(N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester)
- 2055023-35-1(N-Boc-N-bis(PEG3-acid))
- 2055042-61-8(N-(Boc-PEG3)-N-bis(PEG3-acid))